Cas no 1005936-37-7 (2,4-dichloro-N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide)

• Product Name: 2,4-dichloro-N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• CAS No: 1005936-37-7
• MF: C₁₈H₁₆Cl₂N₂O₃S
• MW: 411.302241325378
• CID: 6368369
• PubChem ID: 3554329
• Update Time: 2025-11-06

2,4-dichloro-N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• Benzamide, 2,4-dichloro-N-[6-methoxy-3-(2-methoxyethyl)-2(3H)-benzothiazolylidene]-
• AKOS024605887
• F1359-1474
• 2,4-dichloro-N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]benzamide
• 1005936-37-7
• (Z)-2,4-dichloro-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• Inchi： 1S/C18H16Cl2N2O3S/c1-24-8-7-22-15-6-4-12(25-2)10-16(15)26-18(22)21-17(23)13-5-3-11(19)9-14(13)20/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： JEMHTMPYWIKIAB-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOC)C2=CC=C(OC)C=C2S1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 410.0258689g/mol
• Monoisotopic Mass: 410.0258689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 571.2±60.0 °C(Predicted)
• pka: -2.15±0.20(Predicted)

Additional information on 2,4-dichloro-N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

Introduction to 2,4-dichloro-N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS No. 1005936-37-7)

2,4-dichloro-N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide, identified by its Chemical Abstracts Service (CAS) number 1005936-37-7, is a complex organic compound with significant potential in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzamide class of molecules, characterized by a benzoyl group attached to an amide nitrogen. The presence of multiple functional groups, including chloro substituents and a dihydrobenzothiazole moiety, makes it a structurally intriguing candidate for further investigation.

The molecular structure of 2,4-dichloro-N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide incorporates several key features that contribute to its chemical reactivity and biological activity. The dihydrobenzothiazole ring system is a well-known pharmacophore in medicinal chemistry, often associated with properties such as anti-inflammatory, antimicrobial, and anticancer effects. The methoxy and ethoxy substituents further modulate the electronic and steric properties of the molecule, potentially enhancing its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds more accurately. Studies suggest that the chloro substituents in 2,4-dichloro-N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide may play a crucial role in stabilizing the molecule’s conformation and improving its solubility in biological systems. These insights are particularly valuable in the design of novel drug candidates targeting complex diseases.

The synthesis of 2,4-dichloro-N-[(2Z)-6-methoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the dihydrobenzothiazole ring necessitates careful consideration of cyclization conditions to ensure high yield and purity. Researchers have explored various synthetic pathways to optimize the production process while minimizing side reactions.

In vitro studies have begun to uncover the potential biological activities of CAS No. 1005936-37-7. Initial experiments indicate that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory pathways. The presence of the benzamide moiety suggests possible interactions with protease inhibitors, which are critical in diseases such as cancer and autoimmune disorders. Furthermore, the dihydrobenzothiazole component has been linked to antifungal properties, making this compound a promising candidate for developing treatments against resistant fungal infections.

The pharmacokinetic profile of CAS No. 1005936-37-7 is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary data suggest that modifications to the methoxy and ethoxy substituents can significantly influence its bioavailability and metabolic stability. These findings are guiding efforts to develop more effective derivatives with improved pharmacokinetic properties.

Comparative studies with related compounds have provided valuable insights into the structureactivity relationships (SAR) of CAS No. 1005936-37-7. By systematically varying functional groups such as chloro substituents or side chains attached to the benzothiazole ring, researchers can identify key structural features responsible for biological activity. Such SAR studies are instrumental in guiding drug design efforts aimed at maximizing efficacy while minimizing toxicity.

The role of CAS No. 1005936-37-7 in preclinical research is becoming increasingly prominent as more data emerges on its biological effects. Animal models are being utilized to evaluate its efficacy in treating inflammatory diseases and infections caused by resistant pathogens. These studies not only validate its potential as a therapeutic agent but also provide critical information for future clinical trials involving human subjects.

From a regulatory perspective, ensuring compliance with safety standards is paramount when developing new pharmaceutical compounds like CAS No. 1005936-37-7. Documentation of synthesis procedures, quality control measures, and toxicological assessments are essential components of regulatory submissions for new drug candidates. Collaborations between academic institutions and pharmaceutical companies are facilitating these efforts by leveraging expertise in synthetic chemistry and regulatory affairs.

The future direction for research on CAS No. 1005936-37-7 includes exploring its potential as a lead compound for drug development programs targeting unmet medical needs. Advances in biocatalysis and green chemistry may also enable more sustainable synthesis methods for this complex molecule. As interest grows among researchers worldwide,CAS No 1005936 - 37 - 7 will continue to be studied extensively for its therapeutic promise.